![molecular formula C13H9Cl2NO3 B6152236 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid CAS No. 1284801-61-1](/img/no-structure.png)
3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid
Overview
Description
3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid, also known as 3-DCPMA, is a chlorinated carboxylic acid that has been extensively studied for its potential applications in the fields of scientific research and laboratory experiments. 3-DCPMA has been found to have a wide range of biochemical and physiological effects, as well as a number of advantages and limitations for lab experiments.
Scientific Research Applications
3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has been found to have a wide range of scientific research applications. It has been used as a reagent in the synthesis of various compounds and has been found to be a useful tool for studying the structure and properties of organic molecules. 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has also been used in the study of the mechanism of action of various drugs and in the development of new drugs. Furthermore, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has been used in the study of the biochemical and physiological effects of various compounds.
Mechanism of Action
The mechanism of action of 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid is not fully understood. However, it is believed that 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid acts as an inhibitor of certain enzymes, which can lead to the inhibition of certain biochemical pathways. Furthermore, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has been found to interact with certain receptors, which can lead to the inhibition of certain physiological processes.
Biochemical and Physiological Effects
3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit certain enzymes, which can lead to the inhibition of certain biochemical pathways. Furthermore, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has been found to interact with certain receptors, which can lead to the inhibition of certain physiological processes. Additionally, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid has been found to act as an antioxidant, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
The use of 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid in laboratory experiments has a number of advantages and limitations. On the one hand, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid is relatively easy to synthesize and is relatively stable in aqueous solution, which makes it an ideal reagent for laboratory experiments. On the other hand, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid is a chlorinated carboxylic acid, which can be toxic if not handled properly. Furthermore, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid is a relatively new compound, which means that there is still a lack of information about its effects and potential applications.
Future Directions
There are a number of potential future directions for research into 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid. These include further research into the mechanism of action of 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid, as well as research into its potential applications in the fields of drug development and medical research. Additionally, further research into the biochemical and physiological effects of 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid could lead to the development of new drugs and treatments. Finally, further research into the synthesis of 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid could lead to the development of new and more efficient synthesis methods.
Synthesis Methods
3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid is synthesized by a two-step reaction process. The first step involves the reaction of 3,4-dichlorophenylmethanol with pyridine-2-carboxylic acid, which produces 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid. The second step involves the reaction of 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid with sodium hydroxide, which produces 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid monohydrate. The reaction is carried out in aqueous solution at a temperature of 100°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid involves the reaction of 3,4-dichlorobenzyl alcohol with pyridine-2-carboxylic acid in the presence of a suitable reagent to form the desired product.", "Starting Materials": [ "3,4-dichlorobenzyl alcohol", "pyridine-2-carboxylic acid", "suitable reagent" ], "Reaction": [ "Step 1: 3,4-dichlorobenzyl alcohol is reacted with pyridine-2-carboxylic acid in the presence of a suitable reagent, such as thionyl chloride or phosphorus oxychloride, to form the corresponding acid chloride intermediate.", "Step 2: The acid chloride intermediate is then treated with methoxyamine hydrochloride in the presence of a base, such as triethylamine, to form the corresponding oxime intermediate.", "Step 3: The oxime intermediate is then hydrolyzed with a suitable acid, such as hydrochloric acid, to form the desired product, 3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid." ] } | |
CAS RN |
1284801-61-1 |
Product Name |
3-[(3,4-dichlorophenyl)methoxy]pyridine-2-carboxylic acid |
Molecular Formula |
C13H9Cl2NO3 |
Molecular Weight |
298.1 |
Purity |
95 |
Origin of Product |
United States |
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